Cas no 854774-16-6 (3-(3-benzyl-8-chloro-4-quinolyl)phenol)

• Product Name: 3-(3-benzyl-8-chloro-4-quinolyl)phenol
• CAS No: 854774-16-6
• MF: C₂₂H₁₆ClNO
• MW: 345.821544647217
• CID: 1838111
• PubChem ID: 66524287
• Update Time: 2025-10-19

3-(3-benzyl-8-chloro-4-quinolyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-benzyl-8-chloro-4-quinolyl)phenol
• Phenol, 3-(8-chloro-3(phenylmethyl-4-quinolinyl)-
• phenol, 3-[8-chloro-3-(phenylmethyl)-4-quinolinyl]-
• LogP
• 3-(3-Benzyl-8-chloro-4-quinolinyl)phenol
• 3-(3-benzyl-8-chloroquinolin-4-yl)phenol
• Phenol,3-(8-chloro-3(phenylmethyl-4-quinolinyl)-
• SCHEMBL1125194
• DA-25283
• AKOS015966543
• NSGJPGKDNDPXCY-UHFFFAOYSA-N
• 854774-16-6

• Inchi： 1S/C22H16ClNO/c23-20-11-5-10-19-21(16-8-4-9-18(25)13-16)17(14-24-22(19)20)12-15-6-2-1-3-7-15/h1-11,13-14,25H,12H2
• InChI Key： NSGJPGKDNDPXCY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=NC=C(CC1C=CC=CC=1)C=2C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 345.0920418g/mol
• Monoisotopic Mass: 345.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(3-benzyl-8-chloro-4-quinolyl)phenol

3-(3-Benzyl-8-Chloro-4-Quinolyl)Phenol: A Comprehensive Overview

3-(3-Benzyl-8-Chloro-4-Quinolyl)Phenol, with the CAS number 854774-16-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as Quinoline Derivative, belongs to the broader class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility.

The molecular structure of 3-(3-Benzyl-8-Chloro-4-Quinolyl)Phenol is characterized by a quinoline ring system substituted with a benzyl group at position 3 and a chlorine atom at position 8, along with a phenolic hydroxyl group at position 4. This unique combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound as a bioactive agent. For instance, research conducted in 2023 demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The phenolic group in the molecule plays a crucial role in its antioxidant properties, which are essential for combating oxidative stress—a key factor in many chronic diseases.

In addition to its pharmacological applications, 3-(3-Benzyl-8-Chloro-4-Quinolyl)Phenol has shown promise in the field of material science. Its quinoline core exhibits interesting electronic properties, making it a potential candidate for use in organic electronics and optoelectronic devices. Researchers have explored its application as a component in light-emitting diodes (LEDs), where its fluorescence properties could enhance device efficiency.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the quinoline skeleton. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production. These methods often utilize transition metal catalysts or microwave-assisted techniques to accelerate reaction rates and improve yields.

From an environmental perspective, understanding the fate and transport of 3-(3-Benzyl-8-Chloro-4-Quinolyl)Phenol in natural systems is crucial. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, though its persistence in aquatic environments remains an area of concern. Regulatory agencies are increasingly focusing on such compounds to ensure their safe use and disposal.

In conclusion, 3-(3-Benzyl-8-Chloro-4-Quinolyl)Phenol, with CAS number 854774-16-6, represents a versatile and bioactive compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and application research, positions it as a key player in future scientific developments.